Cas no 368869-88-9 (Ethyl 4-(Chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-(Chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 368869-88-9
• MF: C₉H₁₂ClNO₄S
• MW: 265.71388053894
• MDL: MFCD03407326
• CID: 303505
• PubChem ID: 2776544
• Update Time: 2025-04-19

Ethyl 4-(Chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-(chlorosulfonyl)-3,5-dimethyl-, ethyl ester
• ETHYL 4-(CHLOROSULPHONYL)-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLATE
• ethyl 4-chlorosulfonyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• 4-chlorosulfonyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid ethyl ester
• Ethyl 4-(chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• EN300-109308
• FT-0626048
• D81902
• IRBVAHDFENUACC-UHFFFAOYSA-N
• CS-0151850
• SCHEMBL1437726
• 3-(Chlorosulphonyl)-2,4-dimethyl-5-(ethoxycarbonyl)-1H-pyrrole
• 2,4-Dimethyl-5-(ethoxycarbonyl)-1H-pyrrole-3-sulphonyl chloride
• Ethyl 4-(chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, AldrichCPR
• DTXSID00380172
• PS-10840
• AKOS016016461
• J-520936
• MFCD03407326
• 368869-88-9
• SB62158
• Ethyl 4-(Chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

• MDL： MFCD03407326
• Inchi： 1S/C9H12ClNO4S/c1-4-15-9(12)7-5(2)8(6(3)11-7)16(10,13)14/h11H,4H2,1-3H3
• InChI Key： IRBVAHDFENUACC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)NC(C(=O)OCC)=C1C)(=O)=O

Computed Properties

• Exact Mass: 265.01800
• Monoisotopic Mass: 265.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.388
• Melting Point: 177-178°C
• Boiling Point: 414°C at 760 mmHg
• Flash Point: 204.2°C
• Refractive Index: 1.532
• PSA: 84.61000
• LogP: 2.81650

Ethyl 4-(Chlorosulfonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：Stored in nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives